Cas no 1355173-59-9 (N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide)

• Product Name: N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide
• CAS No: 1355173-59-9
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6014671
• PubChem ID: 66485096
• Update Time: 2026-03-11

N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide
• N-Methyl-3-(3-oxo-3,4-dihydroquinoxalin-2-yl)propanamide
• 2-Quinoxalinepropanamide, 3,4-dihydro-N-methyl-3-oxo-
• SCHEMBL12047247
• 1355173-59-9
• A907231
• AKOS015830924

• Inchi： 1S/C12H13N3O2/c1-13-11(16)7-6-10-12(17)15-9-5-3-2-4-8(9)14-10/h2-5H,6-7H2,1H3,(H,13,16)(H,15,17)
• InChI Key： XMWAATDTFDAZQC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)NC(=O)C=1CCC(NC)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 9.57±0.10(Predicted)

Additional information on N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide

Comprehensive Overview of N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide (CAS No. 1355173-59-9)

N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide, with the CAS number 1355173-59-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoxaline derivative family, known for its diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the N-methyl group and the 3-oxo-3,4-dihydro-quinoxaline core, make it a promising candidate for further scientific exploration.

In recent years, researchers have focused on the potential of quinoxaline derivatives due to their role in modulating various biological pathways. The N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide structure is particularly intriguing because of its ability to interact with enzymes and receptors, making it a subject of interest in the development of novel therapeutic agents. Its CAS number 1355173-59-9 is frequently searched in academic databases, reflecting its relevance in contemporary studies.

The compound's synthesis and characterization have been documented in several peer-reviewed journals, highlighting its chemical stability and solubility properties. These attributes are critical for its potential use in drug formulation and delivery systems. Additionally, the propionamide moiety in the molecule enhances its bioavailability, a key factor in pharmacokinetics. Researchers are also investigating its metabolic pathways to understand its behavior in biological systems.

One of the trending topics in the scientific community is the exploration of small-molecule inhibitors for targeted therapies. N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide has shown promise in this area, particularly in studies related to enzyme inhibition and signal transduction. Its CAS number 1355173-59-9 is often associated with queries about its mechanism of action and potential applications in treating specific conditions.

From a technical perspective, the compound's molecular weight and structural formula are well-documented, providing a foundation for further research. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its purity and identity. These details are crucial for laboratories and industries involved in custom synthesis and material science.

Another area of interest is the compound's potential role in green chemistry initiatives. With growing emphasis on sustainable practices, researchers are evaluating the environmental impact of synthesizing and using N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide. Its CAS number 1355173-59-9 is often linked to discussions about eco-friendly synthesis routes and waste reduction in chemical processes.

In summary, N-Methyl-3-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-propionamide (CAS No. 1355173-59-9) represents a versatile and scientifically valuable compound. Its applications span from pharmaceutical research to biochemical studies, making it a focal point for innovation. As interest in quinoxaline derivatives continues to rise, this compound is poised to play a pivotal role in advancing knowledge and technology in these fields.